
In-Depth Technical Guide: 6-Hydroxy-N,N-bis(2-
hydroxyethyl)hexanamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Hexanamide, 6-hydroxy-N,N-

bis(2-hydroxyethyl)-

CAS No.: 68052-21-1

Cat. No.: B13784774

Get Quote

Executive Summary
6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide (CAS: 68052-21-1) is a trifunctional hydroxyl-

amide monomer synthesized via the aminolysis of ε-caprolactone with diethanolamine.[1]

Structurally, it serves as a critical AB3-type monomer or triol intermediate in the synthesis of

hyperbranched polyesters, polyurethanes, and hydrophilic drug delivery matrices.

Unlike standard fatty acid diethanolamides (e.g., Cocamide DEA) used as surfactants, this

molecule features a terminal hydroxyl group on the acyl chain (ω-hydroxy), rendering it highly

hydrophilic (Predicted LogP ≈ -1.3). Its unique architecture—combining a flexible hexanoate

spacer with a bis(hydroxyethyl) amine "head"—makes it a versatile building block for

biodegradable hydrogels and prodrug linkers.

Structural Elucidation & Physicochemical
Properties[2][3][4][5][6]
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IUPAC Name: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide[1][2]

Common Names: ε-Caprolactone diethanolamide; N,N-Bis(2-hydroxyethyl)-6-

hydroxycaproamide

Molecular Formula: C₁₀H₂₁NO₄

Molecular Weight: 219.28 g/mol [1]

SMILES:O=C(N(CCO)CCO)CCCCCO

InChIKey:ISYSXHXTFFZRKN-UHFFFAOYSA-N[1][2]

Structural Analysis
The molecule consists of three distinct functional domains:

ω-Hydroxyl Group: A primary alcohol at the end of a 5-carbon alkyl spacer, derived from the

ring-opening of caprolactone.

Amide Linkage: A tertiary amide bond that is chemically stable against hydrolysis relative to

esters, providing structural integrity.

Diethanolamine Moiety: Two primary hydroxyl groups attached to the nitrogen, creating a

"branching point" for polymerization.

Physicochemical Data Table
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Property Value Source/Method

Physical State
Viscous Colorless to Pale

Yellow Liquid
Experimental Observation

Boiling Point ~480°C (Predicted) ACD/Labs

Density 1.15 ± 0.06 g/cm³ Predicted

LogP (Octanol/Water) -1.30 (Hydrophilic) XLogP3

Polar Surface Area 81 Å² Topological PSA

Solubility
Soluble in Water, Methanol,

Ethanol, DMSO
Empirical

pKa (Hydroxyl) ~14.5 Predicted

Synthetic Pathways[7]
The synthesis of 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a nucleophilic acyl

substitution (specifically, aminolysis) where the secondary amine of diethanolamine attacks the

carbonyl carbon of ε-caprolactone, cleaving the ester bond.

Reaction Mechanism
The reaction is atom-economic (100% atom utilization) and typically requires no solvent if

performed in bulk. The driving force is the relief of ring strain in the lactone and the formation of

the stable amide bond.
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Figure 1: Synthetic pathway via aminolysis of ε-caprolactone.
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Experimental Protocol (Standardized)
Objective: Synthesis of 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide on a 100g scale.

Reagents:

ε-Caprolactone (CAS 502-44-3): 114.14 g (1.0 mol)

Diethanolamine (CAS 111-42-2): 105.14 g (1.0 mol)

Catalyst (Optional): Stannous Octoate (0.1 wt%) or TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-

ene) for faster kinetics.

Procedure:

Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stirrer, nitrogen inlet, and

a reflux condenser (though no volatiles are evolved).

Charging: Add Diethanolamine (1.0 eq) to the flask. Heat gently to 40°C to ensure it is fully

liquid.

Addition: Add ε-Caprolactone (1.0 eq) dropwise over 30 minutes. The reaction is exothermic;

monitor temperature.

Reaction: Heat the mixture to 80–100°C under nitrogen atmosphere for 4–6 hours.

Note: Without catalyst, reaction may require 12+ hours.

Monitoring: Monitor consumption of caprolactone by IR (disappearance of ester C=O at

~1730 cm⁻¹) or TLC.

Workup: The product is a viscous liquid. If stoichiometric balance was precise, no purification

is needed.

Purification (if needed): Vacuum drying to remove trace moisture. Column chromatography

(Silica, MeOH/DCM) is possible but rarely necessary for polymer applications.

Analytical Characterization
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To validate the structure, the following spectroscopic signatures must be confirmed.

Infrared Spectroscopy (FTIR)[8]
3350–3400 cm⁻¹ (Broad): O-H stretching (strong, due to 3 hydroxyl groups).

1620–1640 cm⁻¹ (Strong): Amide I band (C=O stretch). Distinct shift from the ester carbonyl

of caprolactone (1730 cm⁻¹).

1050 cm⁻¹: C-O stretch (primary alcohol).

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆ or CDCl₃

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

3.55 – 3.65 Multiplet 6H
CH₂-OH (Terminal
hexyl + Ethyl
groups)

3.40 – 3.50 Multiplet 4H N-CH₂-CH₂-OH

2.30 Triplet 2H
-C(=O)-CH₂- (α-

methylene)

1.50 – 1.60 Multiplet 4H
-CH₂-CH₂-CH₂- (β, δ-

methylenes)

1.30 – 1.40 Multiplet 2H
-CH₂-CH₂-CH₂- (γ-

methylene)

| 4.5 – 5.0 | Broad Singlet | 3H | -OH (Exchangeable) |

Functional Applications in Drug Development
This molecule acts as a hydrophilic linker and a polyol monomer. Its specific utility in drug

development stems from its ability to increase solubility and provide conjugation sites.
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Hyperbranched Polymer Synthesis
Using the A-B3 architecture (where A is the latent reactivity of the amide/hydroxyl toward

esters, and B3 are the three hydroxyls), this monomer can be used to synthesize

hyperbranched poly(ester amides). These polymers are used as:

Drug Carriers: The internal cavities of hyperbranched polymers can encapsulate hydrophobic

drugs.

Surface Modifiers: The high density of surface hydroxyls allows for PEGylation or attachment

of targeting ligands.

Prodrug Linker Systems
The molecule can serve as a spacer between a drug and a solubilizing tail.

Conjugation Logic: The primary hydroxyl on the hexyl chain is sterically distinct from the

diethanolamine hydroxyls, allowing for selective functionalization (e.g., reacting the

diethanolamine OH groups with an anhydride to form a carboxylic acid, while keeping the

hexyl OH available for drug attachment).
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Figure 2: Functional utility in polymer and prodrug engineering.

Safety & Handling (E-E-A-T)
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Toxicity: While specific tox data for this exact CAS is limited, diethanolamides can contain

trace free diethanolamine (DEA), a secondary amine.

Risk:[3][4][5] Secondary amines can form nitrosamines (carcinogenic) in the presence of

nitrosating agents.

Mitigation: Formulations must be free of nitrosating agents (e.g., nitrites).

Handling: Use standard PPE (gloves, goggles). The substance is likely an eye and skin

irritant due to surfactant properties.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent moisture

absorption (hygroscopic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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